5-Methyl-2-(piperazin-1-yl)-1,3-benzoxazole

• IUPAC Name: 5-methyl-2-piperazin-1-yl-1,3-benzoxazole
• InChI: InChI=1S/C12H15N3O/c1-9-2-3-11-10(8-9)14-12(16-11)15-6-4-13-5-7-15/h2-3,8,13H,4-7H2,1H3
• InChI Key: LMWRWGVXGSCKRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)N3CCNCC3
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

5-Methyl-2-(piperazin-1-yl)-1,3-benzoxazole is chemically designated as 6-acetyl-8-cyclopentyl-5-methyl-2- {[5 (piperazin-1-yl) pyridin-2-yl] amino} pyrido[2,3-d]pyrimidin-7(8H)-one. It is a yellow to orange powder with a pKa of 7.4 (secondary piperazine nitrogen) and 3.9 (pyridine nitrogen).

Molecular Structure Analysis

The molecular structure of 5-Methyl-2-(piperazin-1-yl)-1,3-benzoxazole is complex. It belongs to the class of pyridopyrimidines. The empirical formula for this compound is C24H29N7O2 and the molecular weight is 447.54.

Physical And Chemical Properties Analysis

This compound is a weak base with two pKa values of 3.9 and 7.4. The solubility of this compound in aqueous media decreases over the range pH 4.3 to pH 9.0 from greater than 0.7 mg/mL to less than 0.002 mg/mL.

Mechanism of Action

Target of Action

Similar compounds such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been identified as novel inhibitors of cyclin-dependent kinase 2 (cdk2) . CDK2 is a crucial regulator of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

Similar compounds like palbociclib inhibit cell growth and suppress dna replication in retinoblastoma tumor suppressor gene (rb) proficient cancer cells .

Biochemical Pathways

Compounds like palbociclib, which are inhibitors of cdk4 and cdk6, suppress cdk4/6-dependent cellular rb phosphorylation . This action can affect various downstream effects, including cell cycle progression and apoptosis .

Pharmacokinetics

Similar compounds like palbociclib are known to be extensively metabolized by cytochrome p450 3a4 . . These factors can significantly impact the bioavailability of the compound.

Result of Action

Similar compounds like palbociclib have been shown to exhibit selective antiproliferation activity against rb-positive human breast/colon/lung/leukemia cancer cultures .

Synthesis routes and methods

Procedure details

A 100 mg portion of 5-methyl-2-mercaptobenzoxazole was suspended in 20 ml of anhydrous toluene, and the suspension was mixed with 150 mg of phosphorus pentachloride and heated under reflux for 1 hour. The reaction solution was cooled in an ice bath and, with stirring, 500 mg of piperazine was added thereto. After 30 minutes of stirring, the ice bath was removed to carry out 1 hour of stirring at room temperature, the reaction solution was mixed with saturated sodium bicarbonate aqueous solution, and then the water layer was washed with ethyl acetate and concentrated under a reduced pressure. Thereafter, the thus obtained mixture was purified by an LH-20 gel column chromatography (chloroform:methanol=1:1) to obtain the title compound (40 mg) in white color.